Cas no 2649323-00-0 (3-(Trifluoromethyl)-3-(trimethylsiloxy)-2-butanone)

• Product Name: 3-(Trifluoromethyl)-3-(trimethylsiloxy)-2-butanone
• CAS No: 2649323-00-0
• MF: C₈H₁₅F₃O₂Si
• MW: 228.284214258194
• CID: 6795157
• PubChem ID: 101140887
• Update Time: 2025-05-20

3-(Trifluoromethyl)-3-(trimethylsiloxy)-2-butanone Chemical and Physical Properties

Names and Identifiers

• 2649323-00-0
• 3-(Trifluoromethyl)-3-(trimethylsiloxy)-2-butanone
• 4,4,4-trifluoro-3-methyl-3-trimethylsilyloxybutan-2-one
• MFCD32693997

• Inchi： 1S/C8H15F3O2Si/c1-6(12)7(2,8(9,10)11)13-14(3,4)5/h1-5H3
• Inchi： InChI=1S/C8H15F3O2Si/c1-6(12)7(2,8(9,10)11)13-14(3,4)5/h1-5H3
• InChI Key： VSKRXGQXICFBQC-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(C(C)=O)(C)C(F)(F)F
• SMILES： CC(=O)C(C)(C(F)(F)F)O[Si](C)(C)C

Computed Properties

• Exact Mass: 228.07934074g/mol
• Monoisotopic Mass: 228.07934074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(Trifluoromethyl)-3-(trimethylsiloxy)-2-butanone

Comprehensive Overview of 3-(Trifluoromethyl)-3-(trimethylsiloxy)-2-butanone (CAS No. 2649323-00-0)

3-(Trifluoromethyl)-3-(trimethylsiloxy)-2-butanone (CAS No. 2649323-00-0) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique trifluoromethyl and trimethylsiloxy functional groups, is widely utilized as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which combines fluorine and silicon-based moieties, imparts exceptional reactivity and stability, making it a valuable asset in modern chemical research.

The growing demand for fluorinated compounds in the pharmaceutical industry has positioned 3-(Trifluoromethyl)-3-(trimethylsiloxy)-2-butanone as a key player. Fluorine incorporation often enhances the bioavailability and metabolic stability of drug molecules, a trend that aligns with the current focus on precision medicine and targeted therapies. Researchers are increasingly exploring this compound for its potential in developing next-generation therapeutics, particularly in oncology and CNS disorders, where fluorinated analogs show promising activity.

In the realm of material science, 3-(Trifluoromethyl)-3-(trimethylsiloxy)-2-butanone serves as a precursor for silicon-containing polymers and coatings. The compound's ability to introduce both trifluoromethyl and siloxy groups into polymer backbones contributes to the development of materials with enhanced thermal stability, chemical resistance, and hydrophobic properties. These characteristics are highly sought after in industries such as electronics, aerospace, and renewable energy, where durable and high-performance materials are essential.

From an environmental perspective, the synthesis and application of 3-(Trifluoromethyl)-3-(trimethylsiloxy)-2-butanone are being scrutinized under the lens of green chemistry. Innovations in catalytic processes and solvent-free reactions are being explored to minimize the environmental footprint of producing such specialized chemicals. This aligns with the broader industry shift toward sustainable manufacturing practices, a topic that resonates strongly with both researchers and regulatory bodies.

The compound's versatility extends to its role in asymmetric synthesis, where it acts as a chiral building block. The presence of the trimethylsiloxy group facilitates stereocontrol in synthetic pathways, enabling the production of enantiomerically pure compounds. This is particularly relevant in the context of chiral drugs, where the biological activity of a molecule can be highly dependent on its stereochemistry. As the pharmaceutical industry continues to prioritize single-enantiomer drugs, the importance of intermediates like 3-(Trifluoromethyl)-3-(trimethylsiloxy)-2-butanone is expected to grow.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and quantify 3-(Trifluoromethyl)-3-(trimethylsiloxy)-2-butanone. These methods ensure the compound's purity and consistency, which are critical for its application in high-value industries. The integration of machine learning and AI-driven analytics in chemical characterization is also becoming a trend, offering faster and more accurate assessments of compound properties.

In conclusion, 3-(Trifluoromethyl)-3-(trimethylsiloxy)-2-butanone (CAS No. 2649323-00-0) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity profile make it a subject of ongoing research and innovation. As industries continue to evolve toward sustainability and precision, the demand for such advanced intermediates is likely to increase, solidifying their role in the future of chemical science.